Cas no 8051-02-3 (Veratrine(mixture))

Veratrine is a naturally occurring alkaloid mixture derived from plants of the Veratrum genus, primarily consisting of veratridine and cevadine. It acts as a potent neurotoxin by selectively modulating sodium channels in nerve cells, leading to prolonged depolarization. This mechanism makes it valuable in pharmacological research, particularly for studying ion channel function and neuronal excitability. Veratrine is also utilized in experimental models to investigate pain pathways and neurotoxicity. Its high purity and consistent composition ensure reliable results in biomedical applications. Due to its toxicity, handling requires strict safety protocols. The mixture’s specificity and efficacy in modulating sodium channels underscore its importance in neuroscience and toxicology studies.

Veratrine(mixture) structure

Product name:Veratrine(mixture)

CAS No:8051-02-3

MF:C₂₉H₄₇NO₈

MW:537.68500

CID:721580

PubChem ID:5351533

Veratrine(mixture) Chemical and Physical Properties

Names and Identifiers

- Veratrine(mixture)
- Vertrine
- (3β,4α,16β)-4,12,14,16,17,20-Hexahydroxycevan-3-yl acetate
- asagraeaofficinalis
- causticbarley
- (Z)-4-.alpha.,9-Epoxycevane-3-.beta.,4,12,14,16-.beta.,17,20-heptol 3-(2-methyl-2-butenoate)
- DBUCFOVFALNEOO-NGYBGAFCSA-N
- Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-(2-methyl-2-butenoate), [3.beta.(Z),4.alpha.,16.beta.]-
- Cevadene
- Veratrine (crystallized)
- (1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosan-22-yl) (E)-2-methylbut-2-enoate
- Cevadin
- AKOS037514581
- .alpha.-Veratrine
- 8051-02-3
- Cevane-3.beta.,4.beta.,12,14,16.beta.,17,20-heptol, 4,9-epoxy-, 3-((Z)-2-methylcrotonate), (Z)-
- NSC 93767
- Caustic barley (Salt/Mix)
- Cevadilla (Salt/Mix)
- veratrine
- Cevane-3.beta.,4.beta.,12,14,16.beta.,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)-
- CEVADINE
- Cevane-3beta,4beta,12,14,16beta,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)-
- Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-(2-methyl-2-butenoate), (3beta(Z),4alpha,16beta)-
- Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-((2Z)-2-methyl-2-butenoate), (3.beta.,4.alpha.,16.beta.)-
- NCGC00178282-02
- CEVADINE [MI]
- UNII-ERQ7M6C50B
- 62-59-9
- NCGC00178282-01
- Cevane-3-beta,4-beta,12,14,16-beta,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)-
- BRN 0072445
- DBUCFOVFALNEOO-HWBIYQLFSA-N
- IDI1_000856
- (3BETA,4ALPHA,16BETA)-4,9-EPOXYCEVANE-3,4,12,14,16,17,20-HEPTOL 3-((2Z)-2-METHYL-2-BUTENOATE)
- BSPBio_003121
- s3250
- CS-0891660
- (Z)-4-alpha,9-Epoxycevane-3-beta,4,12,14,16-beta,17,20-heptol 3-(2-methyl-2-butenoate)
- (3.BETA.,4.ALPHA.,16.BETA.)-4,9-EPOXYCEVANE-3,4,12,14,16,17,20-HEPTOL 3-((2Z)-2-METHYL-2-BUTENOATE)
- BSPBio_002258
- CHEBI:184034
- AKOS040734629
- [(1R,2S,6S,9S,10R,11S,12S,14R,15S,18S,19S,22S,23S,25R)-1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosan-22-yl] (Z)-2-methylbut-2-enoate
- Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-((2Z)-2-methyl-2-butenoate), (3beta,4alpha,16beta)-
- Cevane-3beta,4beta,12,14,16beta,17,20-heptol, 4,9-epoxy-, 3-((Z)-2-methylcrotonate), (Z)-
- DTXCID6032192
- Q27277329
- Veratrine (crystallized) (VAN)
- EINECS 200-545-6
- alpha-Veratrine
- Spectrum5_000732
- NSC-93767
- NSC93767
- DA-68562
- SCHEMBL117846
- HY-N12093
- Cevadine (6CI,7CI); Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-(2-methyl-2-butenoate), [3ss(Z),4a,16ss]-; Cevane-3ss,4ss,12,14,16ss,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)- (8CI); Cevadin; NSC 93767; Cevane-3,4,12,14,16,17,20-heptol, 4,9-epox
- ((1R,2S,6S,9S,10R,11S,12S,14R,15S,18S,19S,22S,23S,25R)-1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo(12.12.0.02,11.04,9.015,25.018,23.019,25)hexacosan-22-yl) (Z)-2-methylbut-2-enoate
- CEVANE-3,4,12,14,16,17,20-HEPTOL, 4,9-EPOXY-, 3-(2-METHYL-2-BUTENOATE), (3.BETA.(Z),4.ALPHA.,16.BETA.)-
- ERQ7M6C50B
- Spectrum5_000608
- CEVADINE [WHO-DD]
- 4-21-00-06820 (Beilstein Handbook Reference)
- DTXSID4058237
- CHEMBL2163790
- Inchi： InChI=1S/C32H49NO9/c1-6-18(3)25(35)41-24-11-12-26(4)19-8-9-20-28(37)13-23(34)31(39)21(29(28,38)16-30(20,26)42-32(19,24)40)15-33-14-17(2)7-10-22(33)27(31,5)36/h6,17,19-24,34,36-40H,7-16H2,1-5H3/b18-6+
- InChI Key： DBUCFOVFALNEOO-NGYBGAFCSA-N
- SMILES： CC=C(C)C(=O)OC1CCC2(C3C1(OC24CC5(C6CN7CC(CCC7C(C6(C(CC5(C4CC3)O)O)O)(C)O)C)O)O)C

Computed Properties

Exact Mass: 537.33000
Monoisotopic Mass: 591.34073214 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 42
Rotatable Bond Count: 3
Complexity: 1230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 591.7
XLogP3: 0.6
Topological Polar Surface Area: 160Å²

Experimental Properties

Melting Point: 130°C
PSA: 150.92000
LogP: 0.50230

Veratrine(mixture) Security Information

Hazardous Material transportation number：UN 1544
Hazard Category Code： 36/37/38
Safety Instruction： 36/37/39
Hazardous Material Identification：
HazardClass：6.1(a)
Packing Group：II
Toxicity：LD50 i.p. in mice: 7.5 mg/kg (Swiss, Bauer)
Risk Phrases：R36/37/38
PackingGroup：II
Safety Term：6.1(a)

Veratrine(mixture) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR01WU15-20mg	VERATRINE	8051-02-3	98%	20mg	$272.00	2025-02-12
S e l l e c k ZHONG GUO	S3250-1mg	Veratrine	8051-02-3		1mg	￥1170.25	2022-04-26

Veratrine(mixture) Related Literature

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Ji Hye Choi,Hwan Jung Lim Org. Biomol. Chem. 2015 13 5131
2. Organic chemistry

J. Chem. Soc. Abstr. 1891 60 809
3. Self-complementary nickel halides enable multifaceted comparisons of intermolecular halogen bonds: fluoride ligands vs. other halides

Vargini Thangavadivale,Pedro M. Aguiar,Naseralla A. Jasim,Sarah J. Pike,Dan A. Smith,Adrian C. Whitwood,Lee Brammer,Robin N. Perutz Chem. Sci. 2018 9 3767
4. 769. Reactions of fluorocarbon radicals. Part XII. The synthesis of fluorocarbons and of fully fluorinated iodo-, bromo-, and chloroalkanes

R. N. Haszeldine J. Chem. Soc. 1953 3761
5. Index of subjects

J. Chem. Soc. Abstr. 1891 60 1613

Related Categories

Additional information on Veratrine(mixture)

Exploring Veratrine (Mixture) (CAS No. 8051-02-3): Properties, Applications, and Modern Research Trends

Veratrine (mixture), identified by its CAS number 8051-02-3, is a naturally occurring alkaloid complex derived from plants of the Veratrum genus. This bioactive compound has garnered significant attention in pharmacological and biochemical research due to its unique properties. The term "Veratrine mixture" refers to a combination of closely related alkaloids, including veratridine and cevadine, which synergistically contribute to its biological activity. Researchers and industry professionals often search for "Veratrine uses", "CAS 8051-02-3 solubility", or "Veratrine mechanism of action", reflecting growing interest in its applications.

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